Cas no 60347-67-3 (Batatasin IV)

• Product Name: Batatasin IV
• CAS No: 60347-67-3
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• CID: 1620221
• PubChem ID: 181271
• Update Time: 2025-11-02

Batatasin IV Chemical and Physical Properties

Names and Identifiers

• 3-[2-(2-hydroxyphenyl)ethyl]-5-methoxyphenol
• Batatasin IV &lt
• 2',3-Dihydroxy-5-methoxybibenzyl&gt
• Batatasin IV
• CTK2F6337
• 3,2'-dihydroxy-5-methoxybibenzyl
• CHEBI:478111
• AC1L48Q8
• 3-[2-(2-hydroxyphenyl)ethyl]-5-methoxy-phenol
• 2',3-Dihydroxy-5-methoxybibenzyl
• CHEMBL228126
• C10247
• Batatasin IV < 2',3-Dihydroxy-5-methoxybibenzyl>
• 2,3'-Dihydroxy-5'-methoxybibenzyl
• BDBM50211956
• LMPK13090032
• 2-(3-hydroxy-5-methoxyphenethyl)phenol
• Phenol, 3-(2-(2-hydroxyphenyl)ethyl)-5-methoxy-
• 3-[2-(2-Hydroxyphenyl)ethyl]-5-methoxyphenol, 9CI
• Q27105920
• 1-(2-Hydroxyphenyl)-2-(3-hydroxy-5-methoxyphenyl)ethane
• 8KW
• 60347-67-3
• EX-A6737
• CS-0149029
• CHEBI:2997
• DTXSID50209107
• AKOS030540362
• HY-N8760
• FS-8402
• Batatasin IV
• DA-61498

• Inchi： 1S/C15H16O3/c1-18-14-9-11(8-13(16)10-14)6-7-12-4-2-3-5-15(12)17/h2-5,8-10,16-17H,6-7H2,1H3
• InChI Key： IUMFLNFLJUUODE-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC(=C1)CCC1C=CC=CC=1O)O

Computed Properties

• Exact Mass: 244.10998
• Monoisotopic Mass: 244.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7
• XLogP3: 3.4

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 416.5±35.0 °C at 760 mmHg
• Flash Point: 205.7±25.9 °C
• PSA: 49.69
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Batatasin IV Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on Batatasin IV

Exploring the Potential of Batatasin IV (CAS No. 60347-67-3): A Natural Compound with Diverse Applications

Batatasin IV, a naturally occurring compound with the CAS number 60347-67-3, has garnered significant attention in recent years due to its unique chemical structure and potential applications. This bioactive substance belongs to the class of dihydrostilbenoids, which are known for their diverse biological activities. Researchers have been particularly interested in Batatasin IV because of its presence in various plant species and its possible therapeutic benefits.

The chemical structure of Batatasin IV features a dihydrostilbene core with hydroxyl substitutions, which contributes to its antioxidant properties. This molecular configuration makes it structurally similar to other well-known phytoalexins, compounds that plants produce in response to stress or pathogen attack. The growing interest in natural plant compounds like Batatasin IV aligns with current consumer trends favoring plant-based solutions and sustainable alternatives to synthetic chemicals.

One of the most exciting areas of research involving Batatasin IV (CAS 60347-67-3) focuses on its potential health benefits. Preliminary studies suggest that this compound may possess anti-inflammatory and antioxidant properties, making it a subject of interest for nutraceutical and functional food applications. The increasing consumer demand for natural health supplements has driven scientific investigations into compounds like Batatasin IV that could offer health-promoting effects without synthetic additives.

In the field of plant science, Batatasin IV has shown promise as a natural growth regulator. Its ability to influence plant development makes it potentially valuable for sustainable agriculture practices. As the agricultural sector seeks eco-friendly alternatives to conventional growth regulators, compounds like Batatasin IV (60347-67-3) are being carefully evaluated for their effectiveness and environmental safety.

The cosmetic industry has also taken notice of Batatasin IV's potential. With increasing consumer preference for clean beauty products containing plant-derived ingredients, this compound is being studied for possible applications in skin care formulations. Its antioxidant capacity suggests it might help protect skin from environmental stressors, aligning with the growing market for anti-aging and protective skincare solutions.

From a pharmacological perspective, Batatasin IV (CAS 60347-67-3) presents interesting possibilities. While research is still in early stages, some studies have explored its potential effects on various biological pathways. The scientific community continues to investigate whether this compound might have applications in supporting cellular health or addressing specific metabolic concerns.

The extraction and production of Batatasin IV have become topics of interest as demand grows for high-purity natural compounds. Advances in extraction technologies and green chemistry approaches are making it possible to obtain this compound more efficiently while maintaining its bioactive integrity. These developments are crucial for ensuring consistent quality in research and potential commercial applications.

Quality control is particularly important for Batatasin IV (60347-67-3) suppliers and researchers. Standardized methods for compound identification and purity assessment are essential to ensure reliable research results and product formulations. The analytical chemistry community has developed various techniques, including HPLC and mass spectrometry, to accurately quantify and characterize this compound.

Looking to the future, Batatasin IV research may expand into new areas as scientists uncover more about its properties and potential applications. The compound's structural versatility makes it an interesting candidate for derivative development, potentially leading to enhanced or specialized activities. Such developments could open doors to novel applications in various industries.

For researchers and industry professionals seeking information about Batatasin IV (CAS No. 60347-67-3), it's important to consult reliable sources and stay updated on the latest findings. As with any natural compound, thorough understanding of its physicochemical properties, stability characteristics, and biological activities is essential for proper utilization in any application.

The growing body of research on Batatasin IV reflects broader trends in science and industry toward exploring nature-derived solutions for various challenges. Whether in health, agriculture, or cosmetics, this compound represents an intriguing example of how plant secondary metabolites can offer valuable properties and potential benefits. As research continues, we may discover even more applications for this versatile natural compound.